Cas no 20044-82-0 (2,10-Dithia-16-azatricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene)
![2,10-Dithia-16-azatricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene structure](https://www.kuujia.com/scimg/cas/20044-82-0x500.png)
20044-82-0 structure
Product name:2,10-Dithia-16-azatricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene
2,10-Dithia-16-azatricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene Chemical and Physical Properties
Names and Identifiers
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- 2,10-Dithia-16-azatricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene
- 1,10-Dithia-8-aza[2.2]metacyclophane
- 2,10-Dithia-16-azatricyclo[9.3.1.1~4,8~]hexadeca-1(15),4(16),5,7,11,13-hexaene
- DTXSID00702971
- 20044-82-0
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- Inchi: InChI=1S/C13H11NS2/c1-3-10-8-15-12-5-2-6-13(7-12)16-9-11(4-1)14-10/h1-7H,8-9H2
- InChI Key: DCYIJHVKTNCMIQ-UHFFFAOYSA-N
- SMILES: C12=CC(=CC=C1)SCC1=NC(=CC=C1)CS2
Computed Properties
- Exact Mass: 245.03343
- Monoisotopic Mass: 245.03329170g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 63.5Ų
Experimental Properties
- PSA: 12.89
2,10-Dithia-16-azatricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene Related Literature
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Kaori Sugizaki,Akiko Nakamura,Hiroyuki Yanagisawa,Shuji Ikeda Chem. Commun., 2011,47, 11231-11233
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Yun Zhang,Peng Song,Bingyuan Guo,Wenying Hao,Lei Liu Analyst, 2020,145, 7025-7029
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Monika Mazik,Christoph Geffert Org. Biomol. Chem., 2011,9, 2319-2326
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Tangpo Yang,Xin Li,Xiang David Li RSC Adv., 2020,10, 42076-42083
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Kyoung Sunwoo,Kondapa Naidu Bobba,Ja-Yun Lim,Taegun Park,Arup Podder,June Seok Heo,Seung Gwan Lee,Jong Seung Kim Chem. Commun., 2017,53, 1723-1726
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